Cas no 2027494-79-5 (2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide)
2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952173039
- 2-chloro-N-[1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-yl]acetamide
- 2-Chloro-N-[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]acetamide
- 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide
-
- Inchi: 1S/C12H14ClNO2/c13-7-11(16)14-12(8-15)6-5-9-3-1-2-4-10(9)12/h1-4,15H,5-8H2,(H,14,16)
- InChI Key: KKTBQIFTNIWOGG-UHFFFAOYSA-N
- SMILES: ClCC(NC1(CO)C2C=CC=CC=2CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- XLogP3: 1.2
- Topological Polar Surface Area: 49.3
2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26583948-0.05g |
2-chloro-N-[1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-yl]acetamide |
2027494-79-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide
Professional Introduction to Compound with CAS No. 2027494-79-5 and Product Name: 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide
The compound with the CAS number 2027494-79-5 and the product name 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of a chloro substituent and a hydroxymethyl group in the indene core makes it a particularly intriguing candidate for further investigation.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The indene scaffold, characterized by its fused benzene and cyclopentane rings, is known for its versatility in forming stable complexes with biological targets. The 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide molecule, with its unique substitution pattern, exhibits promising properties that make it suitable for various therapeutic applications.
The chloro group at the 2-position of the indene ring enhances the electrophilicity of the molecule, making it a potential precursor for further functionalization. This property is particularly valuable in synthetic chemistry, where such intermediates can be transformed into more complex structures through nucleophilic aromatic substitution or other reaction pathways. Additionally, the hydroxymethyl group at the N-1 position introduces a polar moiety that can interact with biological targets through hydrogen bonding or other non-covalent interactions.
In the realm of drug development, understanding the molecular interactions between a compound and its target is crucial. The 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide molecule has been studied for its potential to modulate various biological pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory responses. This aligns with current trends in pharmaceutical research, where targeting inflammation has become a key strategy for treating chronic diseases.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indene core with high precision. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.
One of the most exciting aspects of this compound is its potential as a lead structure for developing novel therapeutics. The combination of structural features such as the chloro group and hydroxymethyl moiety provides multiple opportunities for further derivatization. By systematically modifying these functional groups, chemists can explore a wide range of biological activities and identify new pharmacophores.
Recent advancements in crystallography have enabled researchers to visualize how this compound interacts with biological targets at an atomic level. These insights are invaluable for understanding mechanism of action and for designing next-generation inhibitors or agonists. The detailed structural information obtained from these studies can guide medicinal chemists in optimizing potency and selectivity.
The 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide molecule also represents an important example of how computational chemistry can accelerate drug discovery. Molecular modeling techniques have been used to predict binding affinities and identify optimal binding poses for this compound with various targets. These predictions are often validated through experimental studies, providing a powerful framework for rational drug design.
In conclusion, the compound with CAS number 2027494-79-5 and product name 2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide is a fascinating example of modern pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug development efforts. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.
2027494-79-5 (2-chloro-N-1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)